Mercuric(II) oxide yellow

• Molecular Formula: HgO
• Molecular Weight: 216.59 g/mol
• IUPAC Name: mercury(2+);oxygen(2-)
• InChI: InChI=1S/Hg.O/q+2;-2
• InChI Key: QYZBCWXZSYTIOY-UHFFFAOYSA-N
• SMILES: [O-2].[Hg+2]

Description

Mercuric oxide is an organic molecular entity.

Scientific Research Applications

Electrochemistry

• Mercury Film Electrodes : A study by Metelka, Vytras, and Bobrowski (2000) explored how modifications of mercuric oxide impact the voltammetric properties of mercury film carbon paste electrodes. They found that yellow mercuric oxide-modified electrodes provided better characteristics due to the high distribution of small mercury droplets after electrochemical treatment (Metelka, Vytras, & Bobrowski, 2000).

Chemical Synthesis

• Synthesis of Piperazines : Kour et al. (2013) reported a mercuric oxide mediated one-pot synthesis of substituted piperazines via oxidative diamination of olefins. This method employed yellow mercuric oxide and showed good to excellent yields (Kour et al., 2013).
• Organic Reactions : Mercuric oxide is noted for its role in promoting thio-Claisen rearrangement, deprotection of dithianes and dithiolanes, synthesis of tetrahydrofurans, and as an oxidizing agent in various organic reactions (Leahy, 2001).

Environmental Applications

• Mercury Detection : Numerous studies have used yellow mercuric oxide in the development of sensors for detecting mercury ions in environmental samples. For instance, Janani et al. (2020) developed a colorimetric method using silver nanoparticles for sensitive mercury detection (Janani et al., 2020).
• Water Purification : Gao et al. (2011) explored the use of graphene oxide, modified with thiol groups, to adsorb higher concentrations of aqueous mercuric ions than unmodified graphene oxide. This research opens avenues for developing low-cost water purification materials (Gao et al., 2011).

Medical and Biological Research

• Biological Activity Studies : Bhat, Sufeera, and Chaitanya (2011) synthesized and characterized several compounds using yellow mercuric oxide, examining their antibacterial, antifungal, and anti-inflammatory activities (Bhat, Sufeera, & Chaitanya, 2011).